![molecular formula C7H13NS B2435423 Rel-(3aR,6aS)-3a-methylhexahydro-1H-thieno[3,4-c]pyrrole CAS No. 2137709-37-4](/img/structure/B2435423.png)
Rel-(3aR,6aS)-3a-methylhexahydro-1H-thieno[3,4-c]pyrrole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structure. It may also include information about the class of compounds it belongs to and its key characteristics .
Synthesis Analysis
Synthesis analysis involves a detailed study of the methods used to synthesize the compound. This can include the types of reactions used, the reagents and conditions required, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves studying the arrangement of atoms in the compound and the bonds between them. This can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions required for these reactions, and the products formed .Physical and Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying its spectroscopic properties, such as its UV/Vis, IR, and NMR spectra .Scientific Research Applications
Stereochemistry and Spectroscopic Analysis
Research has explored the stereochemistry and 1H NMR parameters of derivatives related to Rel-(3aR,6aS)-3a-methylhexahydro-1H-thieno[3,4-c]pyrrole. A study by Crabb and Rouse (1983) examined the stereochemistry of derivatives of this compound, providing insights into their molecular structure and properties (Crabb & Rouse, 1983).
Application in Drug Discovery
The compound has been proposed as a scaffold for constructing compound libraries in drug discovery. Yarmolchuk et al. (2011) developed practical syntheses of derivatives of this bicyclic scaffold, demonstrating its potential in creating libraries of 3D-shaped molecules for new drug searches (Yarmolchuk et al., 2011).
Biological Activity Study
Blair et al. (1999) investigated the biological activity of thienopyrroles as potential bioisosteres, providing valuable information on the biological properties of compounds structurally related to this compound (Blair et al., 1999).
Crystal Structure Analysis
Quiroga et al. (2013) examined the crystal structure of derivatives of the compound, contributing to a deeper understanding of its molecular configuration (Quiroga et al., 2013).
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of derivatives of this compound. Gad-Elkareem et al. (2006) explored its use in the synthesis of various heterocyclic compounds (Gad-Elkareem et al., 2006), while Gege (2015) discussed its application in developing RORγt modulators for inflammatory and autoimmune disorders (Gege, 2015).
Mechanism of Action
Target of Action
The primary targets of Rel-(3aR,6aS)-3a-methylhexahydro-1H-thieno[3,4-c]pyrrole are the proteasome subunits . These include both alpha and beta types, which play a crucial role in protein degradation within cells .
Mode of Action
The compound interacts with its targets, the proteasome subunits, by binding to them . .
Biochemical Pathways
Given its targets, it can be inferred that it may influence theubiquitin-proteasome pathway , which is responsible for protein degradation in cells .
Result of Action
Given its targets, it can be inferred that it may influence protein degradation within cells .
Safety and Hazards
Properties
IUPAC Name |
(3aR,6aS)-3a-methyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NS/c1-7-4-8-2-6(7)3-9-5-7/h6,8H,2-5H2,1H3/t6-,7+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTDCWFBQLUDLGR-NKWVEPMBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CNCC1CSC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CNC[C@H]1CSC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.